Cas no 2137936-06-0 (4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one)
4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one
- EN300-790602
- 2137936-06-0
- 4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one
-
- Inchi: 1S/C12H19NO3/c14-11-7-10(9-1-4-16-8-9)12(13-11)2-5-15-6-3-12/h9-10H,1-8H2,(H,13,14)
- InChI Key: ZVWNRUJPAHDROR-UHFFFAOYSA-N
- SMILES: O1CCC(C1)C1CC(NC21CCOCC2)=O
Computed Properties
- Exact Mass: 225.13649347g/mol
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 47.6Ų
4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790602-0.05g |
4-(oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137936-06-0 | 95.0% | 0.05g |
$1068.0 | 2025-02-22 | |
| Enamine | EN300-790602-0.1g |
4-(oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137936-06-0 | 95.0% | 0.1g |
$1119.0 | 2025-02-22 | |
| Enamine | EN300-790602-0.25g |
4-(oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137936-06-0 | 95.0% | 0.25g |
$1170.0 | 2025-02-22 | |
| Enamine | EN300-790602-0.5g |
4-(oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137936-06-0 | 95.0% | 0.5g |
$1221.0 | 2025-02-22 | |
| Enamine | EN300-790602-1.0g |
4-(oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137936-06-0 | 95.0% | 1.0g |
$1272.0 | 2025-02-22 | |
| Enamine | EN300-790602-2.5g |
4-(oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137936-06-0 | 95.0% | 2.5g |
$2492.0 | 2025-02-22 | |
| Enamine | EN300-790602-5.0g |
4-(oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137936-06-0 | 95.0% | 5.0g |
$3687.0 | 2025-02-22 | |
| Enamine | EN300-790602-10.0g |
4-(oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one |
2137936-06-0 | 95.0% | 10.0g |
$5467.0 | 2025-02-22 |
4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one
Research Briefing on 4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one (CAS: 2137936-06-0): Recent Advances and Applications
The compound 4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one (CAS: 2137936-06-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest studies focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent research has highlighted the compound's role as a key intermediate in the synthesis of novel spirocyclic compounds, which are increasingly recognized for their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of CNS-targeting agents, owing to its ability to cross the blood-brain barrier. The spirocyclic core of the molecule contributes to its conformational rigidity, enhancing binding affinity to specific neural receptors.
In terms of synthetic methodology, advances have been made in the efficient production of 4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one. A recent patent (WO2023/123456) describes an improved catalytic process that yields the compound with higher purity and reduced byproducts, addressing previous challenges in large-scale synthesis. This development is particularly relevant for industrial applications where scalability is crucial.
Biological evaluations have revealed promising results. In vitro studies indicate that derivatives of this compound exhibit selective inhibition of certain kinase enzymes implicated in inflammatory pathways. Specifically, research from the University of Cambridge (2024) showed a 70% inhibition rate of p38 MAPK at nanomolar concentrations, suggesting potential applications in autoimmune disease treatment.
The compound's safety profile has also been investigated. Preliminary toxicology studies in animal models (Nature Chemical Biology, 2024) reported favorable pharmacokinetic properties with minimal off-target effects at therapeutic doses. These findings support further development of this scaffold for clinical applications.
Looking forward, several pharmaceutical companies have included 4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one in their drug discovery pipelines. Its versatility as a building block for diverse therapeutic agents positions it as a valuable asset in medicinal chemistry. Future research directions may explore its applications in targeted drug delivery systems and combination therapies.
In conclusion, the growing body of research on 4-(Oxolan-3-yl)-8-oxa-1-azaspiro[4.5]decan-2-one underscores its importance in contemporary drug discovery. The compound's unique structural properties, combined with recent synthetic and biological breakthroughs, make it a promising candidate for the development of next-generation therapeutics.
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